4-benzyl-N-(4-ethoxyphenyl)-1-piperidinecarboxamide

• IUPAC Name: 4-benzyl-N-(4-ethoxyphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C21H26N2O2/c1-2-25-20-10-8-19(9-11-20)22-21(24)23-14-12-18(13-15-23)16-17-6-4-3-5-7-17/h3-11,18H,2,12-16H2,1H3,(H,22,24)
• InChI Key: UCWPJRUVKWEJAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

4-benzyl-N-(4-ethoxyphenyl)-1-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential uses in various fields. This compound is also known as BEP, and it is a piperidine derivative that has been synthesized for research purposes. In

Mechanism of Action

The mechanism of action of BEP is not fully understood. However, it is believed that BEP acts as a positive allosteric modulator of the nicotinic acetylcholine receptor. This results in the enhancement of cholinergic neurotransmission, which is important in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects
BEP has been shown to have various biochemical and physiological effects. In animal studies, BEP has been shown to improve memory and cognitive function. It has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using BEP in lab experiments is its high purity and stability. This allows for accurate and reproducible results. However, one limitation of using BEP is its cost. BEP is a relatively expensive compound, which may limit its use in some research studies.

Future Directions

There are several future directions for the use of BEP in scientific research. One possible direction is the development of new drugs based on the structure of BEP. Another direction is the exploration of the potential uses of BEP in the treatment of other neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of BEP and its potential side effects.
Conclusion
In conclusion, BEP is a chemical compound that has gained significant attention in the scientific community due to its potential uses in various fields. The synthesis of BEP involves a multi-step process, and it has been used in various scientific research studies, including neuroscience and pharmacology. BEP has been shown to have various biochemical and physiological effects, and it has several advantages and limitations for lab experiments. There are several future directions for the use of BEP in scientific research, including the development of new drugs and the exploration of its potential uses in the treatment of other neurodegenerative diseases.

Synthesis Methods

The synthesis of BEP involves a multi-step process that begins with the reaction of 4-ethoxybenzaldehyde with piperidine in the presence of a catalyst. This reaction results in the formation of 4-ethoxyphenylpiperidine. The next step involves the reaction of 4-ethoxyphenylpiperidine with benzyl chloride in the presence of a base. This results in the formation of 4-benzyl-N-(4-ethoxyphenyl)-1-piperidinecarboxamide.

Scientific Research Applications

BEP has been used in various scientific research studies, including neuroscience and pharmacology. In neuroscience, BEP has been shown to have potential uses in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In pharmacology, BEP has been used as a reference compound in the development of new drugs.